2455-14-3(Tetra-tert-butyldiphenoquinone),T1503

Tetra-tert-butyldiphenoquinone Properties

Names and Identifiers

- 3,3',5,5'-Tetra-tert-butyldiphenoquinone
- 3,3',5,5'-Tetra-tert-butyl-4,4'-diphenoquinone
- 2,6-ditert-butyl-4-(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)cyclohexa-2,5-dien-1-one
- 3,3',5,5'-Tetra-tert-butyl-[1,1'-bi(cyclohexylidene)]-2,2',5,5'-tetraene-4,4'-dione
- Tetra-tert-butyldiphenoquinone
- [Bi-2,5-cyclohexadien-1-ylidene]-4,4'-dione,3,3',5,5'-tetra-tert-butyl
- 3,3',5,
- 3,3',5,5'-tetra(tert-butyl)-[1,1'-bi-(cyclohexylidene)]-2,2',5,5'-tetraene-4,4'-dione
- 3,3',5,5'-tetra-tert-butyl-1,1'-bi(cyclohexa-2,5-dien-1-ylidene)-4,4'-dione
- 3,3′,5,5′-Tetra-tert-butyldiphenoquinone
- Probucol Related Compound A
- 3,3′,5,5′-Tetra-tert-butyl-4,4‘-diphenoquinone
- 3,3',5,5'-Tetra-tert-butyl-4,4'-dibenzoquinone
- 3,3,5,5-Tetra-Tert-Butyldiphenoquinone
- [Bi-2,5-cyclohexadien-1-ylidene]-4,4'-dione, 3,3',5,5'-tetra-tert-butyl-
- 2,2',6,6'-Tetra-tert-butyldiphenylquinone
- GQIGHOCYKUBBOE-UHFFFAOYSA-N
- 4M92Z38Q9A
- 2,6-ditert-butyl-4-(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)cyclohexa-2,5-die
- 3,3',5,5'-tetra-t-butyldiphenoquinone
- NSC14478
- 3,3 inverted exclamation mark ,5,5 inverted exclamation mark -Tetra-tert-butyl-4,4 inverted exclamation mark -diphenoquinone
- 2455-14-3
- AE-848/00213056
- DIPHENOQUINONE, 3,3',5,5'-TETRA-TERT-BUTYL-
- 2,6,6'-Tetra-tert-butyldiphenylquinone
- 2,5-Cyclohexadien-1-one, 4-[3,5-bis(1,1-dimethylethyl)-4-oxo-2,5-cyclohexadien-1-ylidene]-2,6-bis(1,1-dimethylethyl)-
- CS-0088244
- DTXSID10179291
- 4,4'-bis[2,6-ditert-butyl-1-oxo-2,5-cyclohexadien-4-ylidene]
- [Bi-2,4'-dione, 3,3',5,5'-tetra-tert-butyl-
- NSC 14478
- 3,3',5,5',-tetra-tert-butyl-diphenoquinone
- MFCD00051798
- AS-17374
- NSC 652596
- UNII-4M92Z38Q9A
- AC-18172
- T1503
- 2, 4-[3,5-bis(1,1-dimethylethyl)-4-oxo-2,5-cyclohexadien-1-ylidene]-2,6-bis(1,1-dimethylethyl)-
- SCHEMBL359232
- AKOS015964366
- W-107304
- 2,5-Cyclohexadien-1-one, 4-(3,5-bis(1,1-dimethylethyl)-4-oxo-2,5-cyclohexadien-1-ylidene)-2,6-bis(1,1-dimethylethyl)-
- FT-0614011
- Q27260087
- 2,6-ditert-butyl-4-(3,5-ditert-butyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)cyclohexa-2,5-dien-1-one;3,3',5,5'-Tetra-tert-butyl-[1,1'-bi(cyclohexylidene)]-2,2',5,5'-tetraene-4,4'-dione
- AMY38642
- NS00027688
- NSC-14478
- BCP30611
- 2,2',6,6'-Tetra-tert-butylbiphenylquinone
- 3,5,3',5'-TETRA-TERT-BUTYLDIPHENOQUINONE
- SY049823
- 3,3',5,5'-tetra-tert-butyl-diphenoquinone
- 2,2',6,6'-Tetra-tert-butyldiphenoquinone
- (Bi-2,5-cyclohexadien-1-ylidene)-4,4'-dione, 3,3',5,5'-tetra-tert-butyl-
- 2,6-ditert-butyl-4-(3,5-ditert-butyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)cyclohexa-2,5-dien-1-one
- A817361
- EINECS 219-527-4
- 3,5,5'-Tetra-tert-butyldiphenoquinone
- 2,2',6,6'-Tetra-t-butyldiphenylquinone
- 3,3',5,5'-tetrabutyl-4,4'-biphenylquinone
- 3,3a(2),5,5a(2)-Tetra-tert-butyl-4,4a(2)-diphenoquinone
- 2,6-Bis(1,1-dimethylethyl)-4-3,5-bis(1,1-dimethylethyl)-4-oxo-2,5-cyclohexa-dien-1-ylidene-2,5-cyclohexadien-1-one
- CHEBI:230271
- +Expand
- MDL： MFCD00051798
- InChIKey： GQIGHOCYKUBBOE-UHFFFAOYSA-N
- Inchi： 1S/C28H40O2/c1-25(2,3)19-13-17(14-20(23(19)29)26(4,5)6)18-15-21(27(7,8)9)24(30)22(16-18)28(10,11)12/h13-16H,1-12H3
- SMILES： O=C1C(=C([H])/C(/C([H])=C1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=C1\C([H])=C(C(C(=C\1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
- BRN： 1916759

Computed Properties

Exact Mass: 408.30300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 408.303
Heavy Atom Count: 30
Complexity: 779
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 34.1

Experimental Properties

LogP: 7.33840
PSA: 34.14000
Refractive Index: 1.536
Boiling Point: 492.6°C at 760 mmHg
Melting Point: 242-246°C
Flash Point: 182.4 °C
Color/Form: Purple crystal
Solubility: Insoluble
Density: 1.024 g/cm3

Tetra-tert-butyldiphenoquinone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002OZ6-1g	2,5-Cyclohexadien-1-one, 4-[3,5-bis(1,1-dimethylethyl)-4-oxo-2,5-cyclohexadien-1-ylidene]-2,6-bis(1,1-dimethylethyl)-	2455-14-3	98%	1g	$4.00	2024-05-21
A2B Chem LLC	AB24882-1g	3,3',5,5'-Tetra-tert-butyldiphenoquinone	2455-14-3	98%	1g	$4.00	2024-04-20
Aaron	AR002P7I-1g	2,5-Cyclohexadien-1-one, 4-[3,5-bis(1,1-dimethylethyl)-4-oxo-2,5-cyclohexadien-1-ylidene]-2,6-bis(1,1-dimethylethyl)-	2455-14-3	97%	1g	$3.00
abcr	AB178405-5g	3,3',5,5'-Tetra-tert-butyldiphenoquinone, 98%; .	2455-14-3	98%	5g	€74.40
Ambeed	A124761-1g	3,3',5,5'-Tetra-tert-butyl-[1,1'-bi(cyclohexylidene)]-2,2',5,5'-tetraene-4,4'-dione	2455-14-3	98%	1g	$5.0	2024-07-28
Chemenu	CM202134-25g	3,3',5,5'-Tetra-tert-butyl-[1,1'-bi(cyclohexylidene)]-2,2',5,5'-tetraene-4,4'-dione	2455-14-3	98%	25g	$***	2023-03-31
eNovation Chemicals LLC	D915348-25g	3,3',5,5'-Tetra-tert-butyl-4,4'-diphenoquinone	2455-14-3	97%	25g	$115	2022-09-07
TRC	T289225-50mg	Tetra-tert-butyldiphenoquinone	2455-14-3		50mg	$ 52.00	2023-09-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L07743-2g	3,3',5,5'-Tetra-tert-butyldiphenoquinone, 98+%	2455-14-3	98+%	2g	￥2728.00	2023-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1158884-5g	3,3',5,5'-Tetra-tert-butyl-[1,1'-bi(cyclohexylidene)]-2,2',5,5'-tetraene-4,4'-dione	2455-14-3	97%	5g	￥36.00

Tetra-tert-butyldiphenoquinone Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2455-14-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2455-14-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Cas no 2455-14-3 (Tetra-tert-butyldiphenoquinone)